Cas no 2092-55-9 (Acid Alizarin Violet N)

• Product Name: Acid Alizarin Violet N
• CAS No: 2092-55-9
• MF: C₁₆H₁₁N₂NaO₅S
• MW: 366.323713541031
• MDL: MFCD00003889
• CID: 84120
• PubChem ID: 135465078
• Update Time: 2025-10-31

Acid Alizarin Violet N Chemical and Physical Properties

Names and Identifiers

• Acid Alizarin Violet N
• 4-Hydroxy-3-(2-hydroxy-1-naphthylazo)benzenesulfonic acid, sodium salt
• Acid Chrome Violet K
• C.I. 15670
• Mordant Violet 5
• acid alizarin violet N (C.I. 15670)
• sodium 4-hydroxy-3-(2-hydroxy-1-naphthalenylazo)benzenesulphonate
• Chrome violet
• acid alizarin violet-5
• C.I. Mordant Violet 5
• chromalvioletb
• chromevioletb
• chromevioletk
• chromevioletr
• diacromovioletn
• diamondcorinthn
• magacromvioletn
• mordant violet-5
• solochrom violet RS
• Chromacid Violet R
• Yodochrome Violet B
• Solochrome Violet R
• Java Chrome Violet B
• Superchrome Violet B
• Symulon Chrome Violet B
• Chrome Violet R
• Durochrome Violet B
• Benzenesulfonic acid, 4-hydroxy-3-((2-hydroxy-1-naphthalenyl)azo)-, monosodium salt
• CAA09255
• Chrome Violet K
• FT-0634031
• Brasilan Chrome Violet B
• Sunchromine Violet B
• Acid Alizarine Violet N
• Cromal Violet B
• Solocrom Violet RS
• Chromaven Violet B
• DTXSID1062172
• Benzenesulfonic acid, 4-hydroxy-3-(2-(2-hydroxy-1-naphthalenyl)diazenyl)-, sodium salt (1:1)
• 2092-55-9
• Hispacrom Violet B
• GZIZTFGVUVFSDD-FTUZMNKQSA-M
• Erio Chrome Violet BA
• Diamond corinth N
• Acid Alizarine Violet
• sodium;4-hydroxy-3-[(2-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate
• ACIDALIZARINVIOLETN
• SCHEMBL368222
• CHEMBL2028372
• Tertrochrome Violet N
• AKOS015903036
• Chrome Violet B
• Benzenesulfonic acid, 4-hydroxy-3-[(2-hydroxy-1-naphthalenyl)azo]-, monosodium salt
• Erio Chrome Violet BR
• GZIZTFGVUVFSDD-HYNBPGMHSA-M
• Magacrom Violet N
• Diacromo Violet N
• C.I. MORDANT VIOLET 5, MONOSODIUM SALT
• NSC 12453
• Alphacroic Violet B
• Chrome Fast Violet B
• 4-Hydroxy-3-[(2-hydroxy-1-naphthalenyl)azo]-benzenesulfonic acid monosodium salt
• C.I. Mordant Violet 5 (VAN)
• Pontachrome Violet SW
• Omega Chrome Dark Violet D
• MFCD00003889
• AKOS004901495
• Acid Alizarine Violet B
• Chromal Violet B
• NS00045398
• Alizarine Violet N
• Eriochrome Violet B
• EINECS 218-246-4
• Aizen Chrome Violet BH
• Atlantichrome Violet B
• Magracrom Violet N
• sodium (E)-4-hydroxy-3-((2-hydroxynaphthalen-1-yl)diazenyl)benzenesulfonate
• Solochrome Violet RS
• Mitsui Chrome Violet BC
• Acid Chrome Violet N
• Monchrome Violet B

• MDL： MFCD00003889
• Inchi： 1S/C16H12N2O5S.Na/c19-14-8-6-11(24(21,22)23)9-13(14)17-18-16-12-4-2-1-3-10(12)5-7-15(16)20;/h1-9,19-20H,(H,21,22,23);/q;+1/p-1/b18-17+;
• InChI Key： BEQIIZJSZSVJJK-ZAGWXBKKSA-M
• SMILES： S(C1C=CC(=C(C=1)/N=N/C1C(=CC=C2C=CC=CC2=1)O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 366.02900
• Monoisotopic Mass: 366.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 652
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 1
• Tautomer Count: 11
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Red blue powder
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Solubility Soluble in water, ethanol
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 130.76000
• LogP: 4.65130
• pka: 4.35, 7.4, 9.35(at 25℃)
• λmax: 501nm
• PH: Orange-red (6.5) to violet (9.0)
• Solubility: Soluble in water and sulfuric acid solution, slightly soluble in ethanol

Acid Alizarin Violet N Security Information

• Signal Word：Warning
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：DB7012000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36; R37; R38
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Acid Alizarin Violet N

Acid Alizarin Violet N (CAS No. 2092-55-9): An Overview of Its Properties, Applications, and Recent Research

Acid Alizarin Violet N (CAS No. 2092-55-9) is a synthetic organic dye that has gained significant attention in various scientific and industrial applications. This compound, also known as Alizarin Violet N, is a member of the anthraquinone family and is characterized by its vibrant violet color. Its unique chemical structure and properties make it a valuable reagent in fields such as textile dyeing, analytical chemistry, and biological staining.

The chemical formula of Acid Alizarin Violet N is C₁₆H₁₄O₄N₂, and it has a molecular weight of approximately 286.30 g/mol. The compound is soluble in water and organic solvents, which enhances its versatility in different applications. Its acidic nature allows it to form stable complexes with various metal ions, making it useful in complexometric titrations and other analytical techniques.

In the textile industry, Acid Alizarin Violet N is widely used as a dye for natural and synthetic fibers. Its excellent colorfastness and lightfastness properties ensure that the dyed materials maintain their vibrant color even under prolonged exposure to sunlight and washing. Additionally, the dye's ability to form strong bonds with the fiber matrix enhances its durability and resistance to fading.

In analytical chemistry, Acid Alizarin Violet N is employed as a reagent for the determination of metal ions such as aluminum, iron, and zinc. The formation of colored complexes with these metals allows for accurate and sensitive detection using spectrophotometric methods. Recent research has also explored the use of Acid Alizarin Violet N in the development of new analytical techniques for environmental monitoring and quality control in industrial processes.

In the field of biological research, Acid Alizarin Violet N has found applications in histological staining and microscopy. Its ability to stain specific cellular components, such as nuclei and mitochondria, makes it a valuable tool for visualizing cellular structures and studying cellular processes. Recent studies have shown that Acid Alizarin Violet N can be used to enhance the contrast of stained tissues in fluorescence microscopy, providing clearer images for detailed analysis.

The safety profile of Acid Alizarin Violet N is an important consideration in its use across various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid skin contact and inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

Recent advancements in nanotechnology have opened new avenues for the application of Acid Alizarin Violet N. Researchers have explored the use of Acid Alizarin Violet N-coated nanoparticles for targeted drug delivery systems. These nanoparticles can be designed to release the dye or other therapeutic agents at specific sites within the body, enhancing treatment efficacy while minimizing side effects.

In conclusion, Acid Alizarin Violet N (CAS No. 2092-55-9) is a versatile compound with a wide range of applications in textile dyeing, analytical chemistry, biological research, and emerging nanotechnologies. Its unique properties and recent advancements in its use highlight its importance as a valuable reagent in various scientific and industrial fields.